
Proper Disposal of Dimethyl Dodecanedioate: A
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl dodecanedioate

Cat. No.: B161721 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

dimethyl dodecanedioate, ensuring compliance with safety regulations and promoting

environmental responsibility. The following procedures are intended for researchers, scientists,

and drug development professionals.

Safety and Handling Overview
Dimethyl dodecanedioate is not classified as a hazardous substance under the Occupational

Safety and Health Administration (OSHA) 2012 Hazard Communication Standard (29 CFR

1910.1200) or the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).[1][2] However, it is imperative to handle all laboratory chemicals with appropriate care

and to consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines. While the toxicological properties have not been fully investigated,

adherence to standard laboratory safety protocols is essential.[3]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of dimethyl
dodecanedioate.
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Property Value

Molecular Formula C₁₄H₂₆O₄

Molecular Weight 258.35 g/mol [1]

Appearance White crystalline solid

Melting Point 27 - 32 °C (80.6 - 89.6 °F)[3]

Boiling Point 187 - 188 °C (368.6 - 370.4 °F)[3]

Density 0.9914 g/cm³ (estimate)[4]

Water Solubility
Data not available; slightly soluble in chloroform

and methanol.[4][5]

Oral LD₅₀
Data not available. Not classified as hazardous.

[1][2][3]

Dermal LD₅₀
Data not available. Not classified as hazardous.

[1][2][3]

NFPA 704 Rating Health: 0, Flammability: 1, Instability: 0

Experimental Protocol for Disposal
The proper disposal of dimethyl dodecanedioate should be conducted in accordance with

your institution's specific protocols for non-hazardous chemical waste. The following is a

general experimental protocol that should be adapted to your local regulations.

1. Waste Identification and Segregation:

Confirm that the dimethyl dodecanedioate waste is not mixed with any hazardous

materials. If it is contaminated with hazardous substances, it must be treated as hazardous

waste.

Segregate the dimethyl dodecanedioate waste from other waste streams. It should be

collected in a dedicated, clearly labeled container for "Non-Hazardous Chemical Waste."

2. Container Selection and Labeling:
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Use a chemically compatible container with a secure lid. High-density polyethylene (HDPE)

or glass containers are suitable.

The container must be in good condition, free from cracks or leaks.

Affix a "Non-Hazardous Waste" label to the container. The label should include:

The full chemical name: "Dimethyl Dodecanedioate"

The quantity of waste

The date of accumulation

The name of the principal investigator and laboratory location

3. Waste Accumulation and Storage:

Store the waste container in a designated and well-ventilated satellite accumulation area

within the laboratory.

Keep the container closed except when adding waste.

Ensure the storage area has secondary containment to capture any potential spills.

4. Final Disposal:

Consult your institution's EHS department for the final disposal procedure. Do not dispose of

dimethyl dodecanedioate in the regular trash or down the drain without explicit approval

from EHS.

Some institutions may permit the disposal of small quantities of non-hazardous, water-

soluble chemicals down the sanitary sewer with copious amounts of water. However, given

the limited water solubility data for dimethyl dodecanedioate, this is not recommended

without EHS approval.

For larger quantities or as a standard procedure, arrange for the collection of the non-

hazardous waste container by your institution's EHS or a licensed chemical waste disposal

contractor.
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Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of dimethyl
dodecanedioate.
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Dimethyl Dodecanedioate Disposal Workflow

Start: Have Dimethyl Dodecanedioate Waste

Is the waste mixed with hazardous chemicals?

Dispose of as Hazardous Waste per Institutional Protocol

Yes

Collect in a labeled 'Non-Hazardous Waste' container

No

End of Process

Consult Institutional EHS for Disposal Procedure

Drain Disposal Approved?

Dispose down the drain with copious water

Yes

Arrange for EHS/Contractor Pickup

No

Click to download full resolution via product page

Caption: Disposal decision workflow for dimethyl dodecanedioate.
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Chemical Waste Segregation Logic
This diagram illustrates the general principle of segregating chemical waste in a laboratory

setting.

Laboratory Chemical Waste Segregation

Chemical Waste Generated

Is it a Hazardous Waste?

Non-Hazardous Waste
(e.g., Dimethyl Dodecanedioate)

No

Hazardous Waste

Yes

Dedicated Non-Hazardous
Waste Container

Segregate by Hazard Class
(e.g., Flammable, Corrosive, Reactive, Toxic)

Dedicated, Labeled Hazardous
Waste Containers

Click to download full resolution via product page

Caption: General laboratory chemical waste segregation logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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